(2E)-N-(4-ethoxyanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide

• IUPAC Name: (2E)-N-(4-ethoxyanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide
• InChI: InChI=1S/C23H18N4OS/c1-2-28-20-11-9-19(10-12-20)26-27-21(14-24)23-25-22(15-29-23)18-8-7-16-5-3-4-6-17(16)13-18/h3-13,15,26H,2H2,1H3/b27-21+
• InChI Key: DBJIWGAVCFOFQT-SZXQPVLSSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NN=C(C#N)C2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Isomeric SMILES: CCOC1=CC=C(C=C1)N/N=C(\C#N)/C2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H18N4OS
• Molecular Weight: 398.5 g/mol

Description

(2E)-N-(4-ethoxyanilino)-4-naphthalen-2-yl-1,3-thiazole-2-carboximidoyl cyanide, also known as EATC, is a compound with potential applications in scientific research. It is a thiazole-based compound that has been studied for its mechanism of action and potential uses in biochemical and physiological research.

Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of various naphthalene and thiazole derivatives, including processes involving the condensation of naphthalen-2-amine with other compounds, has been extensively studied. These syntheses often involve complex reactions yielding compounds with potential for further chemical modifications and applications (Aleksandrov, El’chaninov, & Stepanov, 2018).
• Research on thiazole and pyrimidine derivatives incorporating a naphthalene moiety has led to the discovery of new compounds through reactions with hydrazonoyl halides and compounds containing an activated double bond. These findings highlight the versatility of naphthalene derivatives in the synthesis of novel organic compounds (Gomha & Badrey, 2013).

Potential Biological Activities

• Studies have identified naphthalene and thiazole derivatives with potential anti-inflammatory, analgesic, and cytotoxic activities. These compounds were synthesized and evaluated in various biological assays, demonstrating the importance of structural modifications in enhancing biological properties (Thabet, Helal, Salem, & Abdelaal, 2011).
• Novel derivatives have been synthesized and screened for antimicrobial activities, showing significant potential against a variety of bacterial and fungal strains. This research underscores the ongoing interest in developing new antimicrobial agents based on naphthalene and thiazole structures (Patel & Patel, 2017).

Material Development and Other Applications

• The development of low band gap donor-acceptor-donor compounds containing carbazole and naphthalene diimide units for use in electronic applications has been explored. These compounds exhibit unique electrochemical and spectroelectrochemical behaviors, underscoring their potential in the development of advanced materials (Rybakiewicz et al., 2020).
• Research on 2-naphthalen-2-yl-thiazoles from Nonomuraea endophytica has revealed compounds with cytotoxic activities, highlighting the diversity of natural sources for the development of potentially therapeutic agents (Shaaban et al., 2019).